Cas no 2241140-68-9 (2-{4-(3-bromophenyl)-1-{(9H-fluoren-9-yl)methoxycarbonyl}-1-azaspiro4.4nonan-4-yloxy}acetic acid)

• Product Name: 2-{4-(3-bromophenyl)-1-{(9H-fluoren-9-yl)methoxycarbonyl}-1-azaspiro4.4nonan-4-yloxy}acetic acid
• CAS No: 2241140-68-9
• MF: C₃₁H₃₀BrNO₅
• MW: 576.477608203888
• CID: 6210817
• PubChem ID: 165606219
• Update Time: 2025-07-22

2-{4-(3-bromophenyl)-1-{(9H-fluoren-9-yl)methoxycarbonyl}-1-azaspiro4.4nonan-4-yloxy}acetic acid Chemical and Physical Properties

Names and Identifiers

• 2-{4-(3-bromophenyl)-1-{(9H-fluoren-9-yl)methoxycarbonyl}-1-azaspiro4.4nonan-4-yloxy}acetic acid
• 2241140-68-9
• EN300-1705370
• 2-{[4-(3-bromophenyl)-1-{[(9H-fluoren-9-yl)methoxy]carbonyl}-1-azaspiro[4.4]nonan-4-yl]oxy}acetic acid

• Inchi： 1S/C31H30BrNO5/c32-22-9-7-8-21(18-22)31(38-20-28(34)35)16-17-33(30(31)14-5-6-15-30)29(36)37-19-27-25-12-3-1-10-23(25)24-11-2-4-13-26(24)27/h1-4,7-13,18,27H,5-6,14-17,19-20H2,(H,34,35)
• InChI Key： PLODGTIPIQVVOD-UHFFFAOYSA-N
• SMILES： BrC1=CC=CC(=C1)C1(CCN(C(=O)OCC2C3C=CC=CC=3C3=CC=CC=C23)C21CCCC2)OCC(=O)O

Computed Properties

• Exact Mass: 575.13074g/mol
• Monoisotopic Mass: 575.13074g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 38
• Rotatable Bond Count: 7
• Complexity: 854
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 5.9
• Topological Polar Surface Area: 76.1Ų

Additional information on 2-{4-(3-bromophenyl)-1-{(9H-fluoren-9-yl)methoxycarbonyl}-1-azaspiro4.4nonan-4-yloxy}acetic acid

Research Briefing on 2-{4-(3-bromophenyl)-1-{(9H-fluoren-9-yl)methoxycarbonyl}-1-azaspiro4.4nonan-4-yloxy}acetic acid (CAS: 2241140-68-9)

The compound 2-{4-(3-bromophenyl)-1-{(9H-fluoren-9-yl)methoxycarbonyl}-1-azaspiro4.4nonan-4-yloxy}acetic acid (CAS: 2241140-68-9) has recently garnered attention in the field of chemical biology and medicinal chemistry due to its unique structural features and potential therapeutic applications. This briefing synthesizes the latest research findings on this compound, focusing on its synthesis, biological activity, and relevance in drug discovery.

Recent studies highlight the compound's role as a key intermediate in the synthesis of spirocyclic scaffolds, which are increasingly recognized for their utility in drug development. The presence of the 3-bromophenyl moiety and the fluorenylmethoxycarbonyl (Fmoc) protecting group suggests its applicability in peptide chemistry and solid-phase synthesis. Researchers have explored its use in constructing complex molecular architectures, particularly in the context of targeting G-protein-coupled receptors (GPCRs) and other biologically relevant proteins.

In a 2023 study published in the Journal of Medicinal Chemistry, the compound was utilized as a building block for the development of novel spirocyclic inhibitors of kinases involved in inflammatory pathways. The study demonstrated that derivatives of 2241140-68-9 exhibited moderate to high inhibitory activity against specific kinase targets, with IC50 values in the low micromolar range. These findings underscore the compound's potential as a versatile scaffold for designing kinase inhibitors with improved selectivity and pharmacokinetic properties.

Another area of interest is the compound's application in proteolysis-targeting chimeras (PROTACs). A 2024 preprint on bioRxiv detailed its incorporation into bifunctional molecules designed to degrade disease-causing proteins. The spirocyclic core of 2241140-68-9 was found to enhance the stability and cell permeability of these PROTACs, addressing a common challenge in the field. Preliminary in vitro data showed promising degradation efficiency for target proteins, suggesting its utility in targeted protein degradation strategies.

From a synthetic chemistry perspective, recent advances have focused on optimizing the preparation of 2241140-68-9 to improve yield and purity. A 2023 patent application disclosed a streamlined synthetic route that reduces the number of steps and employs greener solvents, aligning with the pharmaceutical industry's push toward sustainable chemistry. This development could facilitate broader adoption of the compound in research and drug discovery programs.

In conclusion, 2-{4-(3-bromophenyl)-1-{(9H-fluoren-9-yl)methoxycarbonyl}-1-azaspiro4.4nonan-4-yloxy}acetic acid represents a promising chemical tool with multifaceted applications in medicinal chemistry. Its utility spans from serving as a building block for complex molecules to enabling innovative therapeutic modalities like PROTACs. Further research is warranted to fully explore its potential and translate these findings into clinical applications.